4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: 4-[[[4-(2-hydroxyethoxy)phenyl]methylamino]methyl]benzoic acid
• InChI: InChI=1S/C17H19NO4/c19-9-10-22-16-7-3-14(4-8-16)12-18-11-13-1-5-15(6-2-13)17(20)21/h1-8,18-19H,9-12H2,(H,20,21)
• InChI Key: MUDOAHZRXBAIET-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CNCC2=CC=C(C=C2)OCCO)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1C[NH2+]CC2=CC=C(C=C2)OCCO)C(=O)[O-]

Description

4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid, also known as AH-7614, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the family of benzoic acids and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid works by inhibiting the activity of certain enzymes that are involved in the inflammatory process. It also has antioxidant properties, which helps to protect cells from damage caused by free radicals. Additionally, it has been found to modulate various signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has antioxidant properties and can protect cells from oxidative stress. In addition, it has been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid has several advantages for lab experiments. It is relatively easy to synthesize and has shown promising results in vitro and in animal models. However, its efficacy and safety in humans have not been fully established, and more research is needed before it can be used in clinical settings.

Future Directions

There are several future directions for research on 4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid. One area of interest is its potential use as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another area of research is its potential use as an adjuvant therapy for cancer treatment. Additionally, further studies are needed to establish its safety and efficacy in humans.

Synthesis Methods

4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid can be synthesized through a multistep process involving the reaction of 4-chloromethyl benzoic acid with 2-hydroxyethylamine followed by the reaction with 4-(2-hydroxyethoxy)benzyl chloride. This process yields the final product, 4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid.

Scientific Research Applications

4-({[4-(2-Hydroxyethoxy)benzyl]amino}methyl)benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, antioxidant, and anti-cancer properties. It has been tested in vitro for its ability to inhibit the growth of cancer cells and has shown promising results in animal models.